Cyclohexyl 5-[(4-chlorophenyl)sulfonyl]-1,2,3-thiadiazole-4-carboxylate

• IUPAC Name: cyclohexyl 5-(4-chlorophenyl)sulfonylthiadiazole-4-carboxylate
• InChI: InChI=1S/C15H15ClN2O4S2/c16-10-6-8-12(9-7-10)24(20,21)15-13(17-18-23-15)14(19)22-11-4-2-1-3-5-11/h6-9,11H,1-5H2
• InChI Key: HPMGUUFYLYGOKT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC(=O)C2=C(SN=N2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H15ClN2O4S2
• Molecular Weight: 386.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. Starting from 4-chlorobenzoic acid, new 5- (4-chlorophenyl)- N -substituted- N -1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized in six steps. The process involved esterification of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization to afford 5- (4-chlorophenyl)-1,3,4-thiadiazole-2-thiol. This intermediate was then converted into sulfonyl chloride, followed by nucleophilic attack of the amines to give the final sulfonamides.

Molecular Structure Analysis

The molecular structure of Cyclohexyl 5-[(4-chlorophenyl)sulfonyl]-1,2,3-thiadiazole-4-carboxylate is complex, with a molecular formula of C15H15ClN2O4S2. It contains a cyclohexyl group, a thiadiazole ring, and a sulfonyl group attached to a 4-chlorophenyl group.

Chemical Reactions Analysis

While specific chemical reactions involving Cyclohexyl 5-[(4-chlorophenyl)sulfonyl]-1,2,3-thiadiazole-4-carboxylate are not mentioned in the search results, similar compounds have been synthesized through a series of reactions including esterification, hydrazination, salt formation, and cyclization.

Physical And Chemical Properties Analysis

The physical and chemical properties of Cyclohexyl 5-[(4-chlorophenyl)sulfonyl]-1,2,3-thiadiazole-4-carboxylate include a molecular weight of 386.9 g/mol. Other properties such as melting point, boiling point, and density can be found on chemical databases.

Scientific Research Applications

Synthesis and Characterization

The compound Cyclohexyl 5-[(4-chlorophenyl)sulfonyl]-1,2,3-thiadiazole-4-carboxylate, while not directly studied, shares close structural similarities with several thiadiazole derivatives that have been extensively researched for their diverse chemical and biological properties. For instance, the synthesis and characterization of 5-(cyclohexylsulfanyl)-4-aryl-1,2,3-selena/thiadiazoles have been described, highlighting the methodological approach to creating such compounds and their structural analysis through techniques like NMR, C NMR, and X-ray diffraction. This provides a foundation for understanding the chemical behavior and potential applications of structurally related compounds like Cyclohexyl 5-[(4-chlorophenyl)sulfonyl]-1,2,3-thiadiazole-4-carboxylate (S. Saravanan, K. Namitharan, & S. Muthusubramanian, 2008).

Antiviral and Antimicrobial Applications

Thiadiazole derivatives have shown promise in antiviral and antimicrobial applications. A study on the antiviral activity of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives revealed anti-tobacco mosaic virus activity, suggesting potential antiviral applications for similar compounds. The process involved multiple synthesis steps, starting from 4-chlorobenzoic acid, to produce the thiadiazole derivatives, which were then tested for their biological activity (Zhuo Chen et al., 2010). Another study synthesized a novel series of spiro compounds with biologically active sulfonamide and investigated their antimicrobial activity, showing significant potency against various bacterial and fungal strains. This indicates the potential of thiadiazole derivatives, including Cyclohexyl 5-[(4-chlorophenyl)sulfonyl]-1,2,3-thiadiazole-4-carboxylate, in developing new antimicrobial agents (H. Hafez, Abdel-Rhman B. A. El-Gazzar, & M. Zaki, 2016).